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Abstract

Oridonin, a natural diterpenoid compound extracted from the traditional Chinese herb Rabdosia
rubescens, has demonstrated significant anti-tumor effects across a variety of malignancies.[1]
In the context of hematological cancers, Oridonin is a potent inducer of apoptosis in leukemia
cells, making it a promising candidate for further therapeutic development.[2][3][4][5] These
application notes provide a comprehensive overview of the molecular mechanisms underlying
Oridonin's pro-apoptotic activity, a summary of its efficacy in various leukemia cell lines, and
detailed protocols for key experimental procedures to study its effects.

Mechanism of Action

Oridonin induces apoptosis in leukemia cells primarily through the intrinsic mitochondrial
pathway, often initiated by an increase in intracellular reactive oxygen species (ROS) and
augmented by the suppression of critical cell survival pathways.

ROS Generation and Activation of the Intrinsic Pathway
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A primary mechanism of Oridonin is the induction of intracellular ROS. This oxidative stress
acts as a key upstream trigger for the mitochondrial-mediated apoptotic cascade. The
generated ROS leads to a disruption of the mitochondrial membrane potential (AWm), altering
the balance of Bcl-2 family proteins. Oridonin down-regulates the expression of anti-apoptotic
proteins like Bcl-2 while up-regulating pro-apoptotic proteins such as Bax. This shift in the
Bax/Bcl-2 ratio promotes the release of cytochrome ¢ from the mitochondria into the cytosol.
Cytosolic cytochrome c then binds to Apaf-1, forming the apoptosome, which activates initiator
caspase-9. Caspase-9, in turn, cleaves and activates executioner caspase-3, which
orchestrates the final stages of apoptosis by cleaving cellular substrates like Poly (ADP-ribose)
polymerase (PARP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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